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Introduction
The Syntide 2 radioactive kinase assay is a robust and highly sensitive method for measuring

the activity of certain serine/threonine kinases, most notably Calcium/calmodulin-dependent

protein kinase II (CaMKII) and, to a lesser extent, Protein Kinase C (PKC).[1] This assay relies

on the transfer of a radioactive phosphate group from gamma-labeled adenosine triphosphate

([γ-³²P]ATP) to the Syntide 2 peptide substrate by the kinase.[2] The amount of radioactivity

incorporated into the Syntide 2 peptide is directly proportional to the kinase's enzymatic

activity. This application note provides a detailed, step-by-step protocol for conducting a

Syntide 2 radioactive kinase assay, guidance on data analysis, and examples of data

presentation.

Syntide 2 is a synthetic peptide with a sequence homologous to phosphorylation site 2 on

glycogen synthase.[1] Its specificity makes it a valuable tool for studying the kinetics of CaMKII

and for screening potential inhibitors or activators of this important enzyme, which is involved in

numerous physiological processes, including synaptic plasticity, learning, and memory.[3][4]
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Signaling Pathway of CaMKII
The activation of CaMKII is a critical event in many cellular signaling cascades. An increase in

intracellular calcium ions (Ca²⁺) leads to their binding with calmodulin (CaM). The resulting

Ca²⁺/CaM complex then binds to the regulatory domain of CaMKII, causing a conformational

change that relieves autoinhibition and activates the kinase. This allows CaMKII to

phosphorylate its substrates, such as Syntide 2 in this assay, leading to downstream cellular

responses.
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Start

1. Prepare Reaction Mixture
(Buffer, Syntide 2, CaMKII)

2. Initiate Reaction
(Add [γ-³²P]ATP/ATP Mix)

3. Incubate at 30°C

4. Stop Reaction
(Spot onto P81 paper)

5. Wash P81 Paper
(Phosphoric Acid & Acetone)

6. Quantify Radioactivity
(Scintillation Counting)

7. Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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